Cas no 1410877-36-9 (9-([1,1':3,1"-terphenyl]-5'-yl)-3-broMo-9H-carbazole)

• Product Name: 9-([1,1':3,1"-terphenyl]-5'-yl)-3-broMo-9H-carbazole
• CAS No: 1410877-36-9
• MF: C₃₀H₂₀BrN
• MW: 474.390506744385
• CID: 2200353
• Update Time: 2023-11-19

9-([1,1':3,1"-terphenyl]-5'-yl)-3-broMo-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 9-([1,1':3',1''-terphenyl]-5'-yl)-3-bromo-9H-carbazole
• DPPCB
• SJAUGFZYJBUAAT-UHFFFAOYSA-N
• 3-bromo-9-(3,5-diphenylphenyl)carbazole
• 3-Bromo-9-[1,1';3',1'']terphenyl-5'-yl-9H-carbazole
• 3-bromo-9-[1,1';3',1'']-terphenyl-5'-yl-9H-carbazole
• 3-Bromo-9-(1,1':3',1'-terphenyl)-5'-yl-9H-carbazole
• CID 71100132
• 3-Bromo-9-(1,1':3',1"-terphenyl)-5'-yl-9H-carbazole
• 9-([1,1':3,1"-terphenyl]-5'-yl)-3-broMo-9H-carbazole
• TPBC
• 3,1"-terphenyl]-5'-yl)-3-broMo-9H-carbazole
• 9H-Carbazole, 3-bromo-9-[1,1':3',1''-terphenyl]-5'-yl-
• 9-([1,1':3,1
• 3-Bromo-9-(1,1':3',1

• Inchi： 1S/C30H20BrN/c31-25-15-16-30-28(20-25)27-13-7-8-14-29(27)32(30)26-18-23(21-9-3-1-4-10-21)17-24(19-26)22-11-5-2-6-12-22/h1-20H
• InChI Key： SJAUGFZYJBUAAT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=C1)C1C=CC=CC=1N2C1C=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 582
• Topological Polar Surface Area: 4.9

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 654.3±55.0 °C(Predicted)
• Solubility: Insuluble (4.5E-7 g/L) (25 ºC),